Cas no 870679-59-7 (1-Amino-6,7,8,9-tetrahydro-5H-benzo7annulen-5-one)

1-Amino-6,7,8,9-tetrahydro-5H-benzo7annulen-5-one structure
870679-59-7 structure
Product Name:1-Amino-6,7,8,9-tetrahydro-5H-benzo7annulen-5-one
CAS No:870679-59-7
MF:C11H13NO
MW:175.227022886276
MDL:MFCD09038078
CID:992200
PubChem ID:11579210
Update Time:2024-10-26

1-Amino-6,7,8,9-tetrahydro-5H-benzo7annulen-5-one Chemical and Physical Properties

Names and Identifiers

    • 1-Amino-6,7,8,9-tetrahydro-5H-benzo[7]annulen-5-one
    • 1-amino-6,7,8,9-tetrahydrobenzo[7]annulen-5-one
    • 5H-Benzocyclohepten-5-one, 1-amino-6,7,8,9-tetrahydro-
    • 5H-Benzocyclohepten-5-one,1-amino-6,7,8,9-tetrahydro
    • 6-amino-2,3,4,5-tetrahydrobenzocycloheptan-1-one
    • AK116878
    • FCH865199
    • 3729AC
    • AX8056425
    • 1-Amino-6,7,8,9-tetrahydro-5H-benzocyclohepten-5-one
    • 1-Amino-6,7,8,9-tetrahydro-5H-benzocyclohepten-5-one (ACI)
    • MFCD09038078
    • AB91398
    • DS-4778
    • CS-0007703
    • DTXSID90468857
    • A862915
    • AKOS006330031
    • I10591
    • 870679-59-7
    • 1-Amino-6,7,8,9-tetrahydro-5H-benzo7annulen-5-one
    • MDL： MFCD09038078
    • Inchi： 1S/C11H13NO/c12-10-6-3-5-9-8(10)4-1-2-7-11(9)13/h3,5-6H,1-2,4,7,12H2
    • InChI Key： VNZOYEIMPFFVOO-UHFFFAOYSA-N
    • SMILES： O=C1C2C=CC=C(C=2CCCC1)N

Computed Properties

  • Exact Mass: 175.10000
  • Monoisotopic Mass: 175.099714038g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 202
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 43.1
  • XLogP3: 1.9

Experimental Properties

  • PSA: 43.09000
  • LogP: 2.75910

1-Amino-6,7,8,9-tetrahydro-5H-benzo7annulen-5-one Security Information

1-Amino-6,7,8,9-tetrahydro-5H-benzo7annulen-5-one Customs Data

  • HS CODE：2922399090
  • Customs Data：

    China Customs Code:

    2922399090

    Overview:

    2922399090 Other amino aldehydes\Amino ketones and their salts(Including aminoquinone and its salts,Except those containing more than one oxygen-containing group). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

    Summary:

    2922399090 other amino-aldehydes, amino-ketones and amino-quinones, other than those containing more than one kind of oxygen function; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

1-Amino-6,7,8,9-tetrahydro-5H-benzo7annulen-5-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
A294260-50mg
1-Amino-6,7,8,9-tetrahydro-5H-benzo[7]annulen-5-one
 870679-59-7
50mg
 $ 215.00 2022-06-08
TRC
A294260-100mg
1-Amino-6,7,8,9-tetrahydro-5H-benzo[7]annulen-5-one
 870679-59-7
100mg
 $ 360.00 2022-06-08
TRC
A294260-250mg
1-Amino-6,7,8,9-tetrahydro-5H-benzo[7]annulen-5-one
 870679-59-7
250mg
 $ 710.00 2022-06-08
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-ML036-1g
1-Amino-6,7,8,9-tetrahydro-5H-benzo7annulen-5-one
 870679-59-7 95+%
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 11605CNY 2021-05-08
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B-ML036-100mg
1-Amino-6,7,8,9-tetrahydro-5H-benzo7annulen-5-one
 870679-59-7 95+%
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 2257CNY 2021-05-08
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B-ML036-250mg
1-Amino-6,7,8,9-tetrahydro-5H-benzo7annulen-5-one
 870679-59-7 95+%
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Chemenu
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1-Amino-6,7,8,9-tetrahydro-5H-benzo[7]annulen-5-one
 870679-59-7 95%
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SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-ML036-50mg
1-Amino-6,7,8,9-tetrahydro-5H-benzo7annulen-5-one
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SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
A94270-1g
1-Amino-6,7,8,9-tetrahydro-5H-benzo[7]annulen-5-one
 870679-59-7 95%
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 ￥9686.0 2022-10-09
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
A94270-100mg
1-Amino-6,7,8,9-tetrahydro-5H-benzo[7]annulen-5-one
 870679-59-7 95%
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 ¥1273.0 2024-07-16

1-Amino-6,7,8,9-tetrahydro-5H-benzo7annulen-5-one Production Method

Production Method 1

251554-42-4 251554-42-4
870679-59-7 870679-59-7
Reaction Conditions
1.1 Reagents: Tin ,  Hydrochloric acid Solvents: Ethanol ,  Water ;  30 min, reflux; reflux → rt
1.2 Reagents: Sodium hydroxide Solvents: Water ;  basified, rt
Reference
Tricyclic pyrazoles. 3. Synthesis, biological evaluation, and molecular modeling of analogues of the cannabinoid antagonist 8-chloro-1-(2',4'-dichlorophenyl)-N-piperidin-1-yl-1,4,5,6-tetrahydrobenzo[6,7]cyclohepta[1,2-c]pyrazole-3-carboxamide
Murineddu, Gabriele; et al, Journal of Medicinal Chemistry, 2005, 48(23), 7351-7362

Production Method 2

251554-42-4 251554-42-4
870679-59-7 870679-59-7
Reaction Conditions
1.1 Reagents: Tin ,  Hydrochloric acid Solvents: Ethanol ,  Water ;  45 min, 110 °C
1.2 Reagents: Sodium hydroxide Solvents: Water ;  basified, cooled
Reference
Vinyl Carbocations Generated under Basic Conditions and Their Intramolecular C-H Insertion Reactions
Wigman, Benjamin; et al, Journal of the American Chemical Society, 2019, 141(23), 9140-9144

Production Method 3

251554-42-4 251554-42-4
870679-59-7 870679-59-7
Reaction Conditions
1.1 Reagents: Tin ,  Hydrochloric acid Solvents: Ethanol ,  Water ;  45 min, 110 °C; cooled
1.2 Reagents: Sodium hydroxide Solvents: Water ;  basified
Reference
Strong bases and weak anions in catalytic C-H insertion reactions of vinyl carbocations
Wigman, Benjamin; et al, ChemRxiv, 2018, 1, 1-11

Production Method 4

826-73-3 826-73-3
870679-59-7 870679-59-7
Reaction Conditions
1.1 Reagents: Sulfuric acid ,  Potassium nitrate Solvents: Water ;  2 h, -5 °C; 1 h, -5 °C
2.1 Reagents: Tin ,  Hydrochloric acid Solvents: Ethanol ,  Water ;  30 min, reflux; reflux → rt
2.2 Reagents: Sodium hydroxide Solvents: Water ;  basified, rt
Reference
Tricyclic pyrazoles. 3. Synthesis, biological evaluation, and molecular modeling of analogues of the cannabinoid antagonist 8-chloro-1-(2',4'-dichlorophenyl)-N-piperidin-1-yl-1,4,5,6-tetrahydrobenzo[6,7]cyclohepta[1,2-c]pyrazole-3-carboxamide
Murineddu, Gabriele; et al, Journal of Medicinal Chemistry, 2005, 48(23), 7351-7362

1-Amino-6,7,8,9-tetrahydro-5H-benzo7annulen-5-one Raw materials

1-Amino-6,7,8,9-tetrahydro-5H-benzo7annulen-5-one Preparation Products

1-Amino-6,7,8,9-tetrahydro-5H-benzo7annulen-5-one Related Literature

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